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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-1,3-

propanediamine

Cat. No.: B145443 Get Quote

Technical Guide: N-(2-Aminoethyl)-1,3-
propanediamine
An In-depth Profile for Researchers and Scientists

This technical guide provides a comprehensive overview of the chemical and physical

properties of N-(2-Aminoethyl)-1,3-propanediamine, a versatile templating agent. The

information is curated for researchers, scientists, and professionals in drug development and

chemical synthesis.

Physicochemical Properties
N-(2-Aminoethyl)-1,3-propanediamine is a linear aliphatic amine with three amine functional

groups. Its key quantitative properties are summarized in the table below for easy reference

and comparison.
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Property Value References

Molecular Weight 117.19 g/mol [1][2]

Molecular Formula C₅H₁₅N₃ [1][2]

CAS Number 13531-52-7 [1][2]

Density 0.928 g/mL at 25 °C [2]

Refractive Index n20/D 1.4815 [2]

Purity ≥96% to 97% [1]

Form Liquid

Alternate names for this compound include 3-(2-Aminoethylamino)propylamine.[1] It is primarily

utilized as a templating agent in chemical synthesis.[1]

Compound Identification Workflow
The logical workflow for the identification and characterization of N-(2-Aminoethyl)-1,3-
propanediamine involves several key analytical steps. The following diagram illustrates a

typical process.
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Caption: Logical workflow for the identification and purity confirmation of N-(2-Aminoethyl)-1,3-
propanediamine.

Experimental Protocols
Detailed experimental protocols for the use of N-(2-Aminoethyl)-1,3-propanediamine are

highly specific to its application as a templating agent in the synthesis of materials such as

zeolites or metal-organic frameworks. Researchers should consult specialized literature in

these fields for detailed methodologies.

Signaling Pathways
Based on available data, N-(2-Aminoethyl)-1,3-propanediamine is a synthetic chemical

compound used in materials science. There is no documented evidence of its involvement in

biological signaling pathways. Its primary application lies in its chemical structure to direct the

formation of other complex structures.[1]

Safety and Handling
This compound is classified as a Dangerous Good for transport and may be subject to

additional shipping charges.[1] Appropriate personal protective equipment should be used

when handling this chemical. For detailed safety information, please refer to the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145443#n-2-aminoethyl-1-3-propanediamine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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